2-Fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid

• CAS No.: 921623-34-9
• Molecular Formula: C10H8F4O3
• Molecular Weight: 252.16 g/mol
• IUPAC Name: 2-fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid
• InChI: InChI=1S/C10H8F4O3/c11-8-5-6(1-2-7(8)9(15)16)17-4-3-10(12,13)14/h1-2,5H,3-4H2,(H,15,16)
• InChI Key: NRYXBLZOILHILQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCC(F)(F)F)F)C(=O)O

Description

2-Fluoro-4-(3,3,3-trifluoropropoxy)benzoic acid is a useful research compound. Its molecular formula is C10H8F4O3 and its molecular weight is 252.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (663 mg) was added to a 2-butanone (6 mL) solution of methyl 2-fluoro-4-hydroxybenzoate (compound described in U.S. Pat. No. 5,990,142 A1, 340 mg) and 3,3,3-trifluoropropyl trifluoromethanesulfonate (compound described in Tetrahedron, (1988), 44, 5375-5388, 590 mg). The mixture was stirred at 75° C. for 1.5 hours, and then the solvent was evaporated. To the obtained residue were added methanol (8 mL) and a 2 M sodium hydroxide aqueous solution (2 mL). The mixture was stirred at 60° C. for 1.5 hours, and the solvents (mainly methanol) were evaporated. To the residue was added water (15 mL), and the mixture was changed to acidic by adding 1 M hydrochloric acid thereto while stirring. The precipitated crystalline solid was collected by filtration, washed with water, and dried under reduced pressure to give 203 mg of the title compound (white crystal, yield: 40%).